Calcium boride
Overview
Description
Calcium boride is a useful research compound. Its molecular formula is CaB6 and its molecular weight is 105 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Safety and Hazards
Future Directions
Intermetallic borides, including calcium boride, are a large family of inorganic solids with rich bonding schemes, and huge compositional and structural diversity. They possess high flexibility to modulate the local electronic structures and surface adsorption properties, providing great opportunities for the development of advanced catalysts with superior activity and stability . Future developments may focus on boride synthesis and catalytic applications .
Mechanism of Action
Target of Action
Calcium boride, also known as calcium hexaboride (CaB6), is a compound of calcium and boron . The primary targets of this compound are the boron atoms that form a three-dimensional network in its structure . Each calcium atom is bonded in a 1-coordinate geometry to twenty-four equivalent boron atoms . This unique structure allows this compound to exhibit a variety of physical properties.
Mode of Action
The interaction of this compound with its targets primarily involves the formation of covalent bonds between the calcium and boron atoms . This results in a cubic structure typical for metal hexaborides, with octahedral units of 6 boron atoms combined with calcium atoms . The unique bonding schemes and structural diversity of intermetallic borides like this compound provide great opportunities for modulating local electronic structures and surface adsorption properties .
Biochemical Pathways
Calcium plays a vital role in the anatomy, physiology, and biochemistry of organisms and of the cell, particularly in signal transduction pathways . It is involved in various physiological, biochemical, reproductive, and developmental pathways . .
Pharmacokinetics
Studies on the pharmacokinetics of calcium from various calcium salts have been conducted . These studies suggest that the pharmacokinetic process is linear due to a first-order reaction . The absorption of calcium was found to be significantly different among the three calcium salts studied . More research is needed to understand the ADME properties of this compound and their impact on its bioavailability.
Result of Action
This compound exhibits a variety of physical properties due to its unique structure and bonding. It is known for its high electrical conductivity, hardness, chemical stability, and high melting point . It also shows weak ferromagnetic properties, which is remarkable because calcium and boron are neither magnetic, nor have inner 3d or 4f electronic shells, which are usually required for ferromagnetism .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, impurities in the boron used to prepare the sample, such as iron and nickel, can affect the properties of this compound . Furthermore, the temperature can influence the ferromagnetic properties of this compound, which occur at unexpectedly high temperatures .
Properties
IUPAC Name |
calcium;2,3,5,6-tetrabora-1,4-diboranuidapentacyclo[3.1.0.01,3.02,4.04,6]hexane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/B6.Ca/c1-2-5(1)3-4(5)6(1,2)3;/q-2;+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWVIDOFQNLOVRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B12B3[B-]14B5[B-]23B45.[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CaB6, B6Ca |
Source
|
| Record name | calcium boride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Calcium_boride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
105.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12007-99-7 |
Source
|
| Record name | Calcium boride (CaB6), (OC-6-11)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Calcium hexaboride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.374 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
